2,5-dichloro-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)thiophene-3-carboxamide

• IUPAC Name: 2,5-dichloro-N-(1-ethyl-2-oxobenzo[cd]indol-6-yl)thiophene-3-carboxamide
• InChI: InChI=1S/C18H12Cl2N2O2S/c1-2-22-13-7-6-12(9-4-3-5-10(15(9)13)18(22)24)21-17(23)11-8-14(19)25-16(11)20/h3-8H,2H2,1H3,(H,21,23)
• InChI Key: JGSGZXLSGWDHOF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C3C(=C(C=C2)NC(=O)C4=C(SC(=C4)Cl)Cl)C=CC=C3C1=O
• Molecular Formula: C18H12Cl2N2O2S
• Molecular Weight: 391.3 g/mol
• CAS No.: 476643-28-4

Description

The compound “2,5-dichloro-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)thiophene-3-carboxamide” is a chemical substance with the molecular formula C18H12Cl2N2O2S. It has an average mass of 391.271 Da and a monoisotopic mass of 389.999664 Da.

Molecular Structure Analysis

The molecular structure of this compound is based on the molecular formula C18H12Cl2N2O2S. The structure includes a thiophene ring, which is a five-membered ring with four carbon atoms and a sulfur atom. It also contains an indole group, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring.

Physical and Chemical Properties Analysis

This compound has a density of 1.5±0.1 g/cm3, a boiling point of 505.6±50.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.3 mmHg at 25°C. Its enthalpy of vaporization is 77.5±3.0 kJ/mol, and it has a flash point of 259.6±30.1 °C. The compound has 4 hydrogen bond acceptors, 1 hydrogen bond donor, and 3 freely rotating bonds.

Scientific Research Applications

Synthesis and Characterization

Research efforts have been dedicated to synthesizing and characterizing novel compounds within the chemical family of thiophenes, indoles, and carboxamides. For instance, the development of new methodologies for creating ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates has been reported, showcasing advanced techniques in organic synthesis and structural elucidation through NMR, IR, Mass spectral data, and elemental analysis (Spoorthy et al., 2021).

Biological Activities

Various synthesized compounds have been evaluated for their antimicrobial and anticancer properties. For example, the study by Abdel-Motaal et al. (2020) focused on synthesizing new heterocycles using thiophene-incorporated thioureido substituent as precursors, with several compounds displaying potent activity against colon HCT-116 human cancer cell lines (Abdel-Motaal, Alanzy, & Asem, 2020). Another study by Altundas et al. (2010) synthesized novel cycloalkylthiophene-Schiff bases and their metal complexes, demonstrating significant antibacterial and antifungal activities (Altundas, Sarı, Çolak, & Öğütcü, 2010).